Cas no 1137875-58-1 (2,2-difluoroethyl formate)
2,2-difluoroethyl formate structure
Product Name:2,2-difluoroethyl formate
CAS No:1137875-58-1
MF:C3H4F2O2
MW:110.059468269348
CID:2611613
PubChem ID:17911644
Update Time:2025-04-21
2,2-difluoroethyl formate Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoroethyl formate
- SCHEMBL308602
- DTXSID30591572
- 2,2-Difluoroethanol 1-formate
- 1137875-58-1
- VAXZXQURAFVHFF-UHFFFAOYSA-N
-
- Inchi: 1S/C3H4F2O2/c4-3(5)1-7-2-6/h2-3H,1H2
- InChI Key: VAXZXQURAFVHFF-UHFFFAOYSA-N
- SMILES: FC(COC=O)F
Computed Properties
- Exact Mass: 110.01793569g/mol
- Monoisotopic Mass: 110.01793569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 54.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 66.7±35.0 ºC (760 Torr),
- Flash Point: -4.3±20.8 ºC,
- Solubility: Slightly soluble (17 g/l) (25 º C),
2,2-difluoroethyl formate Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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